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Compound of Interest

Compound Name: Direct Red 23

Cat. No.: B15556877

For Researchers, Scientists, and Drug Development Professionals

Direct Red 23, a prominent member of the diazo class of dyes, is a complex organic molecule
with the chemical formula CssH2s5N7Na2010S2 and a molecular weight of approximately 813.73
g/mol .[1][2][3][4] This guide provides an in-depth exploration of its spectrophotometric
properties, offering valuable data and methodologies for its analysis and application in various
scientific endeavors.

Core Spectrophotometric Properties

The spectrophotometric characteristics of Direct Red 23 are fundamental to its quantification
and analysis. The key parameters, including its maximum absorption wavelength (Amax) and
molar extinction coefficient (g), are summarized below.
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Property Value Solvent Reference(s)
Maximum Absorption
500 - 520 nm Water [5]
(Amax)
507 nm Water [6]
500 nm Water [7]
503 nm Water [819]

>15000 M~tcm™1 at
500-516 nm (at 0.04 Water
g/L)

Molar Extinction

Coefficient (g)

Experimental Protocols

Accurate spectrophotometric analysis of Direct Red 23 necessitates standardized
experimental procedures. The following outlines a general protocol for determining its
absorbance characteristics.

Preparation of Standard Solutions

A stock solution is prepared by accurately weighing a known amount of Direct Red 23 powder
and dissolving it in a precise volume of deionized water.[3] Subsequent dilutions are made to
prepare a series of standard solutions with varying concentrations. This is crucial for creating a
calibration curve to determine the concentration of unknown samples.

UV-Visible Spectrophotometry

The absorbance of the standard solutions and any unknown samples is measured using a UV-
visible spectrophotometer. The instrument is first calibrated with a blank solution (the solvent
used to prepare the samples, typically water). The absorbance is then measured at the Amax of
Direct Red 23, which is consistently reported to be in the range of 500-520 nm in agueous
solutions.[5][6][7][8][9]

Impact of Environmental Factors on
Spectrophotometric Properties

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3028824
https://arabjchem.org/adsorption-characteristics-of-direct-red-23-azo-dye-onto-powdered-tourmaline/
https://revroum.lew.ro/wp-content/uploads/2016/10/Art%2005.pdf
https://pubmed.ncbi.nlm.nih.gov/19944638/
https://www.researchgate.net/publication/40037783_Adsorption_of_the_diazo_dye_Direct_Red_23_onto_a_zinc_oxide_surface_A_spectroscopic_study
https://www.benchchem.com/product/b15556877?utm_src=pdf-body
https://www.benchchem.com/product/b15556877?utm_src=pdf-body
https://www.researchgate.net/figure/Chemical-structure-of-DR-23-Direct-F-Scarlet-or-Direct-F-Orange-C-35-H-25-N-7-Na-2-O_fig1_275960958
https://www.benchchem.com/product/b15556877?utm_src=pdf-body
https://www.benchchem.com/product/b3028824
https://arabjchem.org/adsorption-characteristics-of-direct-red-23-azo-dye-onto-powdered-tourmaline/
https://revroum.lew.ro/wp-content/uploads/2016/10/Art%2005.pdf
https://pubmed.ncbi.nlm.nih.gov/19944638/
https://www.researchgate.net/publication/40037783_Adsorption_of_the_diazo_dye_Direct_Red_23_onto_a_zinc_oxide_surface_A_spectroscopic_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The spectrophotometric properties of Direct Red 23 can be influenced by various
environmental factors, most notably the solvent and the pH of the solution.

Solvent Effects

The polarity of the solvent can significantly impact the position and intensity of the absorption
bands of dyes.[10][11][12] While specific quantitative data for the effect of a wide range of
organic solvents on the Amax of Direct Red 23 is not extensively available in the reviewed
literature, it is known to be soluble in ethanol, resulting in an orange-colored solution.[1] This
suggests a shift in the absorption spectrum compared to its colorful red appearance in water.
The interaction between the dye molecule and the solvent molecules can alter the energy
difference between the ground and excited electronic states, leading to a shift in the absorption

maximum.

pH Effects

The pH of the solution can also affect the spectrophotometric properties of Direct Red 23,
particularly for azo dyes which can have their electronic structure altered by protonation or
deprotonation. The highest removal efficiency of Direct Red 23 in some advanced oxidation
processes has been observed at a specific pH, indicating a pH-dependent behavior of the dye.
[13]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the spectrophotometric analysis of
Direct Red 23.
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A typical workflow for the spectrophotometric analysis of Direct Red 23.

Logical Relationship of Spectrophotometric
Analysis

The relationship between the fundamental concepts in spectrophotometry as applied to Direct

Red 23 is depicted in the diagram below.
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The relationship between absorbance and concentration as defined by the Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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